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Compound of Interest

Compound Name: Okadaic acid sodium

Cat. No.: B560422

A Comprehensive Guide for Researchers, Scientists, and Drug Development Professionals

Okadaic acid (OA), a potent marine biotoxin, is a valuable tool in biomedical research due to its
specific inhibition of protein phosphatases 1 (PP1) and 2A (PP2A). This guide provides a
detailed comparison of the in vitro and in vivo effects of Okadaic acid, supported by
experimental data and detailed protocols to aid in the design and interpretation of research
studies.

Data Presentation: Quantitative Effects of Okadaic
Acid

The following tables summarize the quantitative effects of Okadaic acid observed in both cell-
based assays and animal models.

In Vitro Cytotoxicity and Enzyme Inhibition
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Cell

Concentration/

. Assay Type Endpoint Reference

Line/[Enzyme IC50
Cytotoxicity

Caco-2 (Neutral Red IC50 49 nM
Uptake)
Cytotoxicity

HT29-MTX (Neutral Red IC50 75 nM
Uptake)

SH-SY5Y Cytotoxicity IC50 27 nM

Neuro-2a Cytotoxicity EC50 21.6 nM
Cytotoxicity 6.3 ng/ml (~7.8

KB cells IC50 (24h)
(MTT Assay) nM)
Cytotoxicity (LDH

PC12 Increased LDH 40 nM
release)

Protein
Enzyme

Phosphatase 1 o IC50 15-20 nM
Inhibition

(PP1)

Protein
Enzyme

Phosphatase 2A o IC50 0.1-0.7 nM
Inhibition

(PP2A)

In Vivo Toxicity and Pathological Effects
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] Administration Observed
Animal Model Dose Reference
Route Effect
LD50 = 760 ,
Mouse Oral (gavage) Lethality
Ha/kg
Memory
impairment
Intracerebroventr (increased
Rat ) 200 ng ) [1]
icular (ICV) escape latency in

Morris water

maze)
Intracerebroventr Spatial cognitive
Rat ] 100 ng o [2]
icular (ICV) deficit

73.3% tumor-
bearing mice at
. . 1.0 p .
Mouse Topical (skin) o week 20 (in [3]
g/application o
DMBA-initiated

skin)

100% tumor-
bearing TNF-
) ) N 0+/+ mice up to
Mouse Topical (skin) Not specified ) [4]
19 weeks (in
DMBA-initiated

skin)

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate key signaling pathways
affected by Okadaic acid and typical experimental workflows.
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Okadaic Acid Signaling Pathways
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Cell Culture & Treatment

Seed cells in multi-well plates

!

Treat cells with Okadaic Acid
(various concentrations and time points)
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(e.g., MTT, LDH) (e.g., Flow Cytometry with Annexin V) Inhibition Assay (for signaling proteins)
Animal Model & Dosing

Select animal model
(e.g., mice, rats)

Y

Administer Okadaic Acid
(e.g., gavage, ICV, topical)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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